Cas no 126538-80-5 (4(1H)-Pyrimidinone, 6-(pentafluoroethyl)-)

Technical Introduction: 4(1H)-Pyrimidinone, 6-(pentafluoroethyl)- is a fluorinated pyrimidinone derivative characterized by its pentafluoroethyl substituent at the 6-position. This structural feature enhances its electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical research as a building block for bioactive compounds. The pentafluoroethyl group improves metabolic stability and lipophilicity, which can influence binding affinity and pharmacokinetics. Its reactivity allows for further functionalization, enabling the synthesis of diverse heterocyclic frameworks. The compound’s high purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for use in medicinal chemistry and material science, it offers a versatile scaffold for developing novel inhibitors or fluorinated materials.

4(1H)-Pyrimidinone, 6-(pentafluoroethyl)- structure

126538-80-5 structure

Product Name:4(1H)-Pyrimidinone, 6-(pentafluoroethyl)-

CAS No:126538-80-5

MF:C₆H₇F₅N₂O

MW:218.124598741531

CID:3701076

Update Time:2026-04-20

4(1H)-Pyrimidinone, 6-(pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

- 4(1H)-Pyrimidinone, 6-(pentafluoroethyl)-

4(1H)-Pyrimidinone, 6-(pentafluoroethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-398542-1.0g	6-(pentafluoroethyl)-3,4-dihydropyrimidin-4-one	126538-80-5		1.0g	$0.0	2023-03-02

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Additional information on 4(1H)-Pyrimidinone, 6-(pentafluoroethyl)-

Comprehensive Overview of 4(1H)-Pyrimidinone, 6-(pentafluoroethyl)- (CAS No. 126538-80-5)

4(1H)-Pyrimidinone, 6-(pentafluoroethyl)- (CAS No. 126538-80-5) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's pentafluoroethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in kinase inhibition and antiviral applications, aligning with current trends in precision medicine and infectious disease control.

In the context of AI-driven drug design, 4(1H)-Pyrimidinone, 6-(pentafluoroethyl)- is frequently discussed in computational chemistry forums. Its molecular docking profiles suggest high affinity for specific protein targets, a feature leveraged in machine learning models for virtual screening. This aligns with the growing demand for fragment-based drug discovery (FBDD) tools, where fluorinated fragments like this compound play a pivotal role.

Environmental sustainability is another hotspot tied to this chemical. The pentafluoroethyl moiety raises questions about PFAS alternatives, a trending topic in green chemistry. While not a PFAS itself, its fluorinated structure prompts studies on biodegradability and eco-friendly synthesis routes—key concerns for regulatory compliance and ESG (Environmental, Social, and Governance) reporting in the chemical industry.

From a synthetic perspective, CAS No. 126538-80-5 is often referenced in patents describing heterocyclic compound optimization. Its pyrimidinone core serves as a scaffold for structure-activity relationship (SAR) studies, particularly in cancer therapeutics. Recent publications highlight its utility in proteolysis-targeting chimera (PROTAC) development, a cutting-edge modality in oncology research.

Analytical challenges surrounding this compound are also noteworthy. Advanced techniques like LC-MS/MS and 19F-NMR are employed to characterize its purity and stability, addressing quality control demands in GMP manufacturing. These aspects resonate with industry searches for high-purity fluorinated building blocks and QC method validation protocols.

Market-wise, 4(1H)-Pyrimidinone, 6-(pentafluoroethyl)- caters to niche segments in custom synthesis and contract research organizations (CROs). Its pricing and availability metrics are tracked alongside fluorine chemistry market trends, which show steady growth due to demand in electronic materials and bioimaging probes.

In summary, CAS No. 126538-80-5 exemplifies the intersection of medicinal chemistry and material science, with applications spanning from drug development to specialty chemicals. Its continued study reflects broader shifts toward targeted therapies and sustainable fluorination strategies—topics dominating contemporary scientific discourse.